1,3-Bis(1-isocyanato-1-methylethyl)benzene homopolymer
1,3-Bis(1-isocyanato-1-methylethyl)benzene homopolymer
Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999)
Tetraethylene glycol, also known as peg-4 or glycofurol, belongs to the class of organic compounds known as polyethylene glycols. These are oligomers or polymers of ethylene oxide, with the general formula (C2H4O)n (with n>=3). Tetraethylene glycol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Tetraethylene glycol has been primarily detected in feces. Tetraethylene glycol can be converted into 2, 2-dimethyl-3, 6, 9, 12, 15-pentaoxa-2-silahexadecane and tetraethylene glycol monooctyl ether. Tetraethylene glycol is a potentially toxic compound.
Tetraethylene glycol is a poly(ethylene glycol).
Tetraethylene glycol, also known as peg-4 or glycofurol, belongs to the class of organic compounds known as polyethylene glycols. These are oligomers or polymers of ethylene oxide, with the general formula (C2H4O)n (with n>=3). Tetraethylene glycol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Tetraethylene glycol has been primarily detected in feces. Tetraethylene glycol can be converted into 2, 2-dimethyl-3, 6, 9, 12, 15-pentaoxa-2-silahexadecane and tetraethylene glycol monooctyl ether. Tetraethylene glycol is a potentially toxic compound.
Tetraethylene glycol is a poly(ethylene glycol).
Brand Name:
Vulcanchem
CAS No.:
157299-02-0
VCID:
VC0117214
InChI:
InChI=1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2
SMILES:
C(COCCOCCOCCO)O
Molecular Formula:
C8H18O5
Molecular Weight:
194.23 g/mol
1,3-Bis(1-isocyanato-1-methylethyl)benzene homopolymer
CAS No.: 157299-02-0
Main Products
VCID: VC0117214
Molecular Formula: C8H18O5
Molecular Weight: 194.23 g/mol
CAS No. | 157299-02-0 |
---|---|
Product Name | 1,3-Bis(1-isocyanato-1-methylethyl)benzene homopolymer |
Molecular Formula | C8H18O5 |
Molecular Weight | 194.23 g/mol |
IUPAC Name | 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethanol |
Standard InChI | InChI=1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2 |
Standard InChIKey | UWHCKJMYHZGTIT-UHFFFAOYSA-N |
SMILES | C(COCCOCCOCCO)O |
Canonical SMILES | C(COCCOCCOCCO)O |
Boiling Point | 621 °F at 760 mm Hg (USCG, 1999) 328.0 °C 327.3 °C |
Colorform | Liquid Colorless liquid Colorless to straw-colored liquid |
Density | 1.12 at 68 °F (USCG, 1999) 1.1285 g/cu cm at 15 °C |
Flash Point | 360 °F (USCG, 1999) 360 °F (182 °C) (Open cup) |
Melting Point | 24.8 °F (USCG, 1999) -6.2 °C -9.4 °C |
Physical Description | Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999) Liquid |
Description | Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999) Tetraethylene glycol, also known as peg-4 or glycofurol, belongs to the class of organic compounds known as polyethylene glycols. These are oligomers or polymers of ethylene oxide, with the general formula (C2H4O)n (with n>=3). Tetraethylene glycol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Tetraethylene glycol has been primarily detected in feces. Tetraethylene glycol can be converted into 2, 2-dimethyl-3, 6, 9, 12, 15-pentaoxa-2-silahexadecane and tetraethylene glycol monooctyl ether. Tetraethylene glycol is a potentially toxic compound. Tetraethylene glycol is a poly(ethylene glycol). |
Solubility | 5.15 M Miscible with water /1.0X10+6 mg/L/ at 20 °C Insoluble in benzene, toluene, or gasoline Soluble in ethanol, ethyl ether, carbon tetrachloride, dioxane Miscible with methanol |
Synonyms | 1,3-Bis(1-isocyanato-1-methylethyl)benzene homopolymer |
Vapor Pressure | 4.65e-05 mmHg 4.65X10-5 mm Hg at 26 °C |
PubChem Compound | 8200 |
Last Modified | Nov 11 2021 |
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